Cas no 5157-66-4 (4-(azepane-1-carbonyl)aniline)

• Product Name: 4-(azepane-1-carbonyl)aniline
• CAS No: 5157-66-4
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• MDL: MFCD05022433
• CID: 1071995
• PubChem ID: 4090532
• Update Time: 2025-05-28

4-(azepane-1-carbonyl)aniline Chemical and Physical Properties

Names and Identifiers

• (4-Aminophenyl)(azepan-1-yl)methanone
• (4-Aminophenyl)(1-azepanyl)methanone
• (4-AMINO-PHENYL)-AZEPAN-1-YL-METHANONE
• 4-(1-azepanylcarbonyl)aniline
• 4-(azepan-1-ylcarbonyl)aniline
• 4-aminophenyl azaperhydroepinyl ketone
• AC1N3OCR
• 4-(azepane-1-carbonyl)aniline
• SCHEMBL12156421
• STK258735
• (4-Aminophenyl)azepan-1-ylmethanone
• AKOS000133680
• Z111691300
• (4-Aminophenyl)(azepan-1-yl)methanone, 95%
• EN300-50012
• (4-aminophenyl)-(azepan-1-yl)methanone
• MFCD05022433
• DTXSID60399200
• 5157-66-4
• DB-016465
• CS-0216528

• MDL： MFCD05022433
• Inchi： 1S/C13H18N2O/c14-12-7-5-11(6-8-12)13(16)15-9-3-1-2-4-10-15/h5-8H,1-4,9-10,14H2
• InChI Key： OOOXUISFYMTSJI-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)N)N1CCCCCC1

Computed Properties

• Exact Mass: 384.05657
• Monoisotopic Mass: 218.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• Density: 1.314
• Boiling Point: 527.6°C at 760 mmHg
• Flash Point: 272.9°C
• Refractive Index: 1.616
• PSA: 41.13

4-(azepane-1-carbonyl)aniline Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 4-(azepane-1-carbonyl)aniline

(4-Aminophenyl)(azepan-1-yl)methanone: A Comprehensive Overview

The compound with CAS No. 5157-66-4, commonly referred to as (4-Aminophenyl)(azepan-1-yl)methanone, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which combines an azepane ring system with a 4-aminophenyl group and a methanone functional group. The azepane ring, a seven-membered cyclic amine, contributes to the molecule's stability and versatility, while the 4-aminophenyl group introduces aromaticity and potential for further chemical modifications. The methanone group adds a carbonyl functionality, which can participate in various chemical reactions and interactions.

Recent studies have highlighted the importance of (4-Aminophenyl)(azepan-1-yl)methanone in the field of medicinal chemistry. Researchers have explored its role as a precursor for the synthesis of bioactive compounds, particularly in the development of novel drug candidates. For instance, its ability to act as a scaffold for constructing complex molecular architectures has been leveraged in the design of inhibitors for key enzymes involved in disease pathways. This compound's structural flexibility makes it an ideal starting material for exploring diverse pharmacophores, which are essential for drug discovery.

One of the most promising applications of (4-Aminophenyl)(azepan-1-yl)methanone lies in its potential as a building block for peptide-like molecules. The azepane ring's cyclic amine structure provides a rigid framework that can mimic the secondary structures of peptides, making it valuable in the synthesis of peptidomimetics. These mimetics are often used to target protein-protein interactions, which are critical in many pathological processes. Recent advancements in this area have demonstrated that derivatives of this compound can exhibit potent inhibitory activity against specific protein targets, paving the way for new therapeutic strategies.

In addition to its role in drug discovery, (4-Aminophenyl)(azepan-1-yl)methanone has also been investigated for its catalytic properties. Its ability to act as a catalyst in organic reactions has been explored in green chemistry initiatives, where it has shown potential as an environmentally friendly alternative to traditional catalysts. This compound's ability to facilitate enantioselective reactions is particularly noteworthy, as it can be used to synthesize chiral compounds with high optical purity—a critical requirement in pharmaceutical manufacturing.

The synthesis of (4-Aminophenyl)(azepan-1-yl)methanone involves a series of well-established organic reactions. Typically, the azepane ring is synthesized through either ring-closing metathesis or stepwise cyclization methods. The 4-aminophenyl group is introduced via nucleophilic aromatic substitution or coupling reactions, depending on the specific conditions and desired regioselectivity. The methanone group is often incorporated through oxidation or condensation reactions, ensuring the formation of the final product with high efficiency and purity.

From a structural standpoint, (4-Aminophenyl)(azepan-1-yl)methanone exhibits interesting electronic and steric properties that influence its reactivity and biological activity. The conjugation between the aromatic ring and the carbonyl group enhances electronic communication within the molecule, while the azepane ring provides steric bulk that can modulate molecular interactions. These properties make it an attractive candidate for studying structure-property relationships in chemical biology.

Recent advancements in computational chemistry have also shed light on the electronic structure and reactivity of (4-Aminophenyl)(azepan-1-yl)methanone. Quantum mechanical calculations have revealed that the molecule's frontier molecular orbitals are significantly influenced by both the azepane and 4-aminophenyl groups, suggesting that these substituents play a crucial role in determining its chemical reactivity. This understanding has been instrumental in guiding experimental efforts to optimize synthetic routes and improve yields.

In conclusion, (4-Aminophenyl)(azepan-1-yl)methanone is a versatile compound with a wide range of applications across different fields of chemistry. Its unique structure, combined with its ability to serve as a versatile building block for complex molecules, positions it as an important tool in modern chemical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to remain at the forefront of scientific innovation for years to come.